2-Fluoro-6-(trifluoromethyl)nicotinic acid
Overview
Description
“2-Fluoro-6-(trifluoromethyl)nicotinic acid” is a type of nicotinic acid derivative . It is a part of a larger group of compounds known as trifluoromethylpyridines, which are integral to many biologically active compounds in agro and pharmaceutical chemistry .
Synthesis Analysis
The synthesis of 5-halo-6-trifluoromethylpyridine-3-carbonitriles and carboxylic acids, which are similar to the compound , has been reported . The synthesis involves a three-step process starting from a trifluoroacetyl vinylogous enamine . Hydrolysis of the nitriles then affords the corresponding nicotinic acids .
Molecular Structure Analysis
The molecular formula of “2-Fluoro-6-(trifluoromethyl)nicotinic acid” is C7H3F4NO2 . The average mass is 209.1 Da .
Scientific Research Applications
Pharmaceutical Intermediate
This compound is used as a pharmaceutical intermediate . Pharmaceutical intermediates are the key components used in the production of active pharmaceutical ingredients. They play a crucial role in the development of new medicines .
Agrochemicals
Trifluoromethylpyridine (TFMP) derivatives, which include “2-Fluoro-6-(trifluoromethyl)nicotinic acid”, are used in the protection of crops from pests . Fluazifop-butyl was the first TFMP derivative introduced to the agrochemical market, and since then, more than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceuticals
Several TFMP derivatives are also used in the pharmaceutical industry . Five pharmaceutical products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Animal Health Products
TFMP derivatives are used in the veterinary industry . Two veterinary products containing the TFMP moiety have been granted market approval .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Fluoro-6-(trifluoromethyl)nicotinic acid is the HIV-1 Reverse Transcriptase (RT)-associated ribonuclease H (RNase H) . This enzyme plays a crucial role in the replication of the HIV-1 virus, making it a promising drug target .
Mode of Action
2-Fluoro-6-(trifluoromethyl)nicotinic acid interacts with its target, the RNase H, in an allosteric manner . It inhibits both the polymerase function and the RNase H function of the HIV-1 RT . This dual inhibition blocks the replication of the virus, even in the presence of mutations that make the virus resistant to non-nucleoside inhibitors .
Biochemical Pathways
The compound affects the HIV-1 replication pathway by inhibiting the RNase H function . This inhibition disrupts the synthesis of viral DNA, thereby preventing the virus from replicating and spreading .
Result of Action
The inhibition of the RNase H function by 2-Fluoro-6-(trifluoromethyl)nicotinic acid results in the suppression of HIV-1 replication . This can potentially reduce the viral load in patients, slowing the progression of the disease .
properties
IUPAC Name |
2-fluoro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3F4NO2/c8-5-3(6(13)14)1-2-4(12-5)7(9,10)11/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXAAQLXVLZXBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1C(=O)O)F)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3F4NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-(trifluoromethyl)nicotinic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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